Cas no 2142999-66-2 ([2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine)
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2142999-66-2
- [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine
- EN300-4918842
-
- Inchi: 1S/C11H14N4/c1-8-7-15(9(2)14-8)11-5-10(6-12)3-4-13-11/h3-5,7H,6,12H2,1-2H3
- InChI Key: XALRDTZIHLIRGE-UHFFFAOYSA-N
- SMILES: N1(C=C(C)N=C1C)C1C=C(C=CN=1)CN
Computed Properties
- Exact Mass: 202.121846464g/mol
- Monoisotopic Mass: 202.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 56.7Ų
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4918842-0.05g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 0.05g |
$315.0 | 2023-06-05 | ||
| Enamine | EN300-4918842-0.1g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 0.1g |
$470.0 | 2023-06-05 | ||
| Enamine | EN300-4918842-0.25g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 0.25g |
$672.0 | 2023-06-05 | ||
| Enamine | EN300-4918842-0.5g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 0.5g |
$1058.0 | 2023-06-05 | ||
| Enamine | EN300-4918842-1.0g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 1g |
$1357.0 | 2023-06-05 | ||
| Enamine | EN300-4918842-2.5g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 2.5g |
$2660.0 | 2023-06-05 | ||
| Enamine | EN300-4918842-5.0g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 5g |
$3935.0 | 2023-06-05 | ||
| Enamine | EN300-4918842-10.0g |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine |
2142999-66-2 | 10g |
$5837.0 | 2023-06-05 |
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine
Introduction to [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine (CAS No. 2142999-66-2)
[2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine (CAS No. 2142999-66-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
The chemical structure of [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine is defined by a pyridine ring substituted with a 2,4-dimethylimidazole moiety and an amino group at the methylene bridge. The imidazole ring is known for its versatile biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The pyridine ring, on the other hand, is a common structural motif in many pharmaceuticals due to its ability to modulate various biological targets.
The synthesis of [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine has been explored through several routes. One common method involves the reaction of 4-chloromethylpyridine hydrochloride with 2,4-dimethylimidazole in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another approach involves the use of transition metal-catalyzed coupling reactions, which can provide more efficient and scalable synthesis pathways.
Recent studies have highlighted the biological activities of [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine. In vitro assays have demonstrated its potent activity against various microbial strains, including both Gram-positive and Gram-negative bacteria. Additionally, preliminary investigations have shown that this compound exhibits selective inhibition of certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.
One notable study published in the Journal of Medicinal Chemistry reported that [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine effectively inhibited the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins associated with inflammation and pain. The researchers found that this compound displayed a favorable selectivity profile for COX over other related enzymes, suggesting its potential as a safer alternative to existing nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its anti-inflammatory properties, [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine has shown promise in neuropharmacology. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and reducing neuronal cell death. These findings suggest that it may have therapeutic potential in neurological disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine have also been investigated to assess its suitability for clinical development. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate.
To further explore the therapeutic potential of [2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are focusing on various indications such as chronic inflammatory diseases and neurodegenerative disorders. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.
In conclusion, [2-(2,4-dimethyl-1H-imidazol-1-y l)pyridin - 4 - yl ] methan amine strong > (CAS No . 2 1 4 3000 - 66 - 3 ) represents an exciting advancement in medicinal chemistry with promising applications in multiple therapeutic areas . Its unique chemical structure , coupled with its diverse biological activities , positions it as a valuable lead compound for further development . As research continues to uncover new insights into its mechanisms of action , it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases . p >
2142999-66-2 ([2-(2,4-dimethyl-1H-imidazol-1-yl)pyridin-4-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)